Cas no 2680794-06-1 (3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2680794-06-1
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5649898
• PubChem ID: 165909720
• Update Time: 2025-05-25

3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2680794-06-1
• EN300-28273686
• 3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C9H15NO5/c1-4-5-15-8(14)10-9(3,6(2)11)7(12)13/h4,6,11H,1,5H2,2-3H3,(H,10,14)(H,12,13)
• InChI Key： WEEBTLNFCBHWHJ-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)O)(C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

3-Hydroxy-2-Methyl-2-{(Prop-2-en-1-yloxy)Carbonylamino}Butanoic Acid: A Comprehensive Overview

3-Hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, also known by its CAS number 2680794-06-1, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a hydroxyl group, a methyl group, and a complex carbonyl-amino substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

The molecular structure of this compound is intriguing. The backbone consists of a butanoic acid moiety, with hydroxyl and methyl groups attached to the second carbon. The propenyl ether group (prop-2-en-1-yloxy) adds further complexity to the molecule, contributing to its reactivity and potential biological activity. Recent studies have highlighted the importance of such structures in mediating interactions with biological systems, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain bacterial enzymes, suggesting its utility in antibiotic design.

In addition to its pharmacological applications, this compound has shown promise in agricultural sciences. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in controlled environments have indicated that it can enhance crop yields under stress conditions, such as drought or nutrient deficiency.

The synthesis of 3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure forms of this compound, which are crucial for biological studies and drug development.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies using biodegradation assays have shown that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in the environment.

In conclusion, 3-hydroxy-2-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680794-06-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery, agriculture, and materials science. Continued exploration into its properties and applications will undoubtedly yield further insights into its utility and significance.